Cas no 442553-43-7 (ethyl 5-(2,4-dimethylbenzenesulfonamido)-2-propylnaphtho1,2-bfuran-3-carboxylate)

• Product Name: ethyl 5-(2,4-dimethylbenzenesulfonamido)-2-propylnaphtho1,2-bfuran-3-carboxylate
• CAS No: 442553-43-7
• MF: C₂₆H₂₇NO₅S
• MW: 465.561286211014
• CID: 6438088
• PubChem ID: 2486133
• Update Time: 2025-05-21

ethyl 5-(2,4-dimethylbenzenesulfonamido)-2-propylnaphtho1,2-bfuran-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 5-(2,4-dimethylbenzenesulfonamido)-2-propylnaphtho1,2-bfuran-3-carboxylate
• AKOS001040795
• ETHYL 5-(2,4-DIMETHYLBENZENESULFONAMIDO)-2-PROPYLNAPHTHO[1,2-B]FURAN-3-CARBOXYLATE
• Z56940505
• Oprea1_454760
• ethyl 5-(2,4-dimethylphenylsulfonamido)-2-propylnaphtho[1,2-b]furan-3-carboxylate
• F0782-0068
• ethyl 5-{[(2,4-dimethylphenyl)sulfonyl]amino}-2-propylnaphtho[1,2-b]furan-3-carboxylate
• SR-01000491949-1
• 442553-43-7
• Oprea1_669792
• ethyl 5-[(2,4-dimethylphenyl)sulfonylamino]-2-propylbenzo[g][1]benzofuran-3-carboxylate
• SR-01000491949

• Inchi： 1S/C26H27NO5S/c1-5-9-22-24(26(28)31-6-2)20-15-21(18-10-7-8-11-19(18)25(20)32-22)27-33(29,30)23-13-12-16(3)14-17(23)4/h7-8,10-15,27H,5-6,9H2,1-4H3
• InChI Key： OPUYSLVAGIIHTR-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1C)(NC1=CC2C(C(=O)OCC)=C(CCC)OC=2C2C=CC=CC=21)(=O)=O

Computed Properties

• Exact Mass: 465.16099414g/mol
• Monoisotopic Mass: 465.16099414g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 8
• Complexity: 780
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.2
• Topological Polar Surface Area: 94Ų

Additional information on ethyl 5-(2,4-dimethylbenzenesulfonamido)-2-propylnaphtho1,2-bfuran-3-carboxylate

Ethyl 5-(2,4-Dimethylbenzenesulfonamido)-2-Propylnaphtho[1,2-b]furan-3-Carboxylate: A Comprehensive Overview

Ethyl 5-(2,4-Dimethylbenzenesulfonamido)-2-Propylnaphtho[1,2-b]furan-3-Carboxylate is a complex organic compound with the CAS number 442553-43-7. This compound belongs to the class of sulfonamides and features a naphthofuran backbone, which is a fused bicyclic structure consisting of a naphthalene ring and a furan ring. The presence of the sulfonamide group and the ethyl ester group further enhances its chemical complexity and functional diversity. This compound has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science.

The structure of Ethyl 5-(2,4-Dimethylbenzenesulfonamido)-2-Propylnaphtho[1,2-b]furan-3-Carboxylate is characterized by its unique substitution pattern. The naphthofuran system serves as the core framework, with substituents attached at specific positions to modulate its chemical properties. The sulfonamide group at position 5 introduces hydrogen bonding capabilities and increases the compound's solubility in polar solvents. Meanwhile, the ethyl ester group at position 3 contributes to the overall hydrophobicity of the molecule, making it suitable for lipid-based formulations. The propyl chain attached at position 2 adds flexibility to the molecule and potentially enhances its bioavailability.

Recent studies have highlighted the potential of this compound as a lead molecule in drug discovery. Its sulfonamide group is known to exhibit inhibitory activity against various enzymes, making it a promising candidate for anti-inflammatory and antiviral therapies. Additionally, the naphthofuran system has been associated with antioxidant properties, which could be exploited in the development of novel therapeutic agents. Researchers have also explored its potential as a precursor for more complex molecules through various synthetic transformations.

In terms of synthesis, Ethyl 5-(2,4-Dimethylbenzenesulfonamido)-2-Propylnaphtho[1,2-b]furan-3-Carboxylate can be prepared via a multi-step process involving nucleophilic aromatic substitution and esterification reactions. The synthesis typically begins with the preparation of the naphthofuran derivative, followed by the introduction of the sulfonamide group through reaction with an appropriate sulfonyl chloride. Finally, the esterification step yields the desired product with high purity and yield.

The pharmacokinetic profile of this compound has been extensively studied in preclinical models. It exhibits moderate absorption in vivo due to its balanced hydrophilic and hydrophobic properties. The presence of the sulfonamide group enhances its metabolic stability, while the ethyl ester group ensures minimal toxicity to healthy cells. These characteristics make it an attractive candidate for further preclinical testing in disease models such as cancer and neurodegenerative disorders.

From an environmental perspective, Ethyl 5-(2,4-Dimethylbenzenesulfonamido)-2-Propylnaphtho[1,2-b]furan-3-Carboxylate demonstrates low bioaccumulation potential due to its limited lipophilicity. Its degradation pathways under aerobic conditions have been investigated, revealing that it undergoes rapid mineralization under UV light exposure. This makes it a more eco-friendly option compared to other synthetic compounds with persistent environmental impacts.

In conclusion, Ethyl 5-(2,4-Dimethylbenzenesulfonamido)-2-Propylnaphtho[1,2-b]furan-3-Carboxylate represents a versatile platform for exploring novel chemical entities with diverse applications. Its unique structural features and favorable pharmacokinetic properties position it as a valuable asset in contemporary drug discovery pipelines. As research continues to uncover its full potential, this compound is poised to make significant contributions to both academic and industrial advancements in organic chemistry.